Cas no 2229548-63-2 (3-(2-hydroxy-5-methylphenyl)-2-methoxy-3-methylbutanoic acid)

• Product Name: 3-(2-hydroxy-5-methylphenyl)-2-methoxy-3-methylbutanoic acid
• CAS No: 2229548-63-2
• MF: C₁₃H₁₈O₄
• MW: 238.279624462128
• CID: 6270177
• PubChem ID: 165765475
• Update Time: 2025-08-05

3-(2-hydroxy-5-methylphenyl)-2-methoxy-3-methylbutanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-(2-hydroxy-5-methylphenyl)-2-methoxy-3-methylbutanoic acid
• 2229548-63-2
• EN300-1764111

• Inchi： 1S/C13H18O4/c1-8-5-6-10(14)9(7-8)13(2,3)11(17-4)12(15)16/h5-7,11,14H,1-4H3,(H,15,16)
• InChI Key： ALJDNEMPIZJDMP-UHFFFAOYSA-N
• SMILES： O(C)C(C(=O)O)C(C)(C)C1C(=CC=C(C)C=1)O

Computed Properties

• Exact Mass: 238.12050905g/mol
• Monoisotopic Mass: 238.12050905g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 275
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 66.8Ų

Additional information on 3-(2-hydroxy-5-methylphenyl)-2-methoxy-3-methylbutanoic acid

Introduction to 3-(2-hydroxy-5-methylphenyl)-2-methoxy-3-methylbutanoic acid (CAS No. 2229548-63-2)

3-(2-hydroxy-5-methylphenyl)-2-methoxy-3-methylbutanoic acid, identified by its CAS number 2229548-63-2, is a compound of significant interest in the field of pharmaceutical chemistry and bioorganic synthesis. This molecule, featuring a complex aromatic and aliphatic structure, has garnered attention due to its potential applications in drug discovery and molecular medicine. The presence of hydroxyl, methoxy, and methyl substituents on its backbone suggests a high degree of functional diversity, making it a valuable candidate for further exploration in synthetic chemistry and pharmacological research.

The structural framework of 3-(2-hydroxy-5-methylphenyl)-2-methoxy-3-methylbutanoic acid consists of a phenolic ring substituted at the 2-position with a hydroxyl group, while the 5-position is methylated. This aromatic core is linked to a butanoic acid chain that is further modified with a methoxy group at the 2-position and a methyl group at the 3-position. Such structural features are often associated with molecules exhibiting biological activity, particularly in the realm of enzyme inhibition and receptor binding.

In recent years, there has been growing interest in compounds that mimic or interact with natural biomolecules, such as enzymes and receptors, to modulate biological pathways. The hydroxyl and methoxy groups in 3-(2-hydroxy-5-methylphenyl)-2-methoxy-3-methylbutanoic acid are particularly noteworthy, as they can participate in hydrogen bonding interactions, which are crucial for binding affinity in drug-like molecules. Additionally, the methyl groups contribute to steric hindrance, influencing the compound's conformational flexibility and potentially its binding mode to biological targets.

One of the most compelling aspects of this compound is its potential role in modulating inflammatory pathways. Inflammatory processes are central to numerous diseases, including autoimmune disorders, neurodegenerative conditions, and chronic inflammatory diseases. Recent studies have highlighted the importance of phenolic derivatives in inhibiting key inflammatory enzymes such as cyclooxygenase (COX) and lipoxygenase (LOX). The structural motif of 3-(2-hydroxy-5-methylphenyl)-2-methoxy-3-methylbutanoic acid bears resemblance to known anti-inflammatory agents, suggesting that it may possess similar pharmacological properties.

Furthermore, the compound's ability to interact with biological targets may extend beyond inflammation. For instance, its aromatic ring system could serve as a scaffold for designing molecules that interact with transcription factors or other regulatory proteins involved in cell signaling. The presence of multiple functional groups provides opportunities for further derivatization, allowing chemists to fine-tune the compound's properties for specific applications.

The synthesis of 3-(2-hydroxy-5-methylphenyl)-2-methoxy-3-methylbutanoic acid presents an intriguing challenge for organic chemists. Given its complex structure, multiple synthetic routes could be envisioned. One possible approach involves the Friedel-Crafts alkylation of an appropriately substituted aromatic ring followed by reduction and functionalization steps to introduce the butanoic acid chain with its substituents. Alternatively, a retrosynthetic analysis might reveal a more efficient route involving the condensation of suitable precursors followed by selective hydroxylation and methylation.

In terms of analytical characterization, 3-(2-hydroxy-5-methylphenyl)-2-methoxy-3-methylbutanoic acid would typically be analyzed using techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and infrared (IR) spectroscopy. These methods would confirm the molecular structure and purity of the compound. Additionally, high-performance liquid chromatography (HPLC) or gas chromatography (GC) could be employed for quantitative analysis.

The pharmacological evaluation of 3-(2-hydroxy-5-methylphenyl)-2-methoxy-3-methylbutanoic acid would likely involve both in vitro and in vivo studies. In vitro assays could assess its activity against relevant enzymes or receptors, while animal models could provide insights into its therapeutic potential and safety profile. Given its structural similarities to known bioactive molecules, it is reasonable to hypothesize that this compound may exhibit desirable pharmacological effects without significant off-target interactions.

One particularly exciting area of research involves the use of computational methods to predict the biological activity of small molecules like 3-(2-hydroxy-5-methylphenyl)-2-methoxy-3-methylbutanoic acid. Molecular docking simulations can be used to model how this compound interacts with potential targets at an atomic level. These simulations can help identify key binding residues and provide insights into how modifications might enhance binding affinity or selectivity.

The integration of experimental data with computational predictions offers a powerful approach to drug discovery. By combining traditional wet chemistry techniques with cutting-edge computational tools, researchers can accelerate the identification and optimization of lead compounds like 3-(2-hydroxy-5-methylphenyl)-2-methoxy-3-methylbutanoic acid. This holistic approach not only saves time but also increases the likelihood of discovering novel therapeutic agents.

In conclusion,3-(2-hydroxy-5-methylphenyl)-2-methoxy-3-methylbutanoic acid (CAS No. 2229548-63-2) represents a promising candidate for further exploration in pharmaceutical research. Its unique structural features offer potential applications in modulating inflammatory pathways and other biological processes relevant to human health. As our understanding of molecular interactions continues to evolve,this compound may play an important role in developing new treatments for various diseases.